Cas no 59862-93-0 (3-Heptynoic Acid)
3-Heptynoic Acid structure
Product Name:3-Heptynoic Acid
CAS No:59862-93-0
MF:C7H10O2
MW:126.153102397919
CID:950778
PubChem ID:5312627
Update Time:2025-04-19
3-Heptynoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Heptynoic Acid
- AC1NSN6Q
- AG-G-13690
- CTK1G7746
- Hept-3-insaeure
- DTXSID20415571
- SCHEMBL576726
- 59862-93-0
- CHEBI:188196
- hept-3-ynoic acid
- LMFA01030488
- CVEHSFVOOYBVIX-UHFFFAOYSA-N
- AKOS006378990
- DB-252499
-
- Inchi: 1S/C7H10O2/c1-2-3-4-5-6-7(8)9/h2-3,6H2,1H3,(H,8,9)
- InChI Key: CVEHSFVOOYBVIX-UHFFFAOYSA-N
- SMILES: OC(CC#CCCC)=O
Computed Properties
- Exact Mass: 126.0681
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.0668 (rough estimate)
- Melting Point: -3.32°C (estimate)
- Boiling Point: 271.43°C (rough estimate)
- Refractive Index: 1.3961 (estimate)
- PSA: 37.3
3-Heptynoic Acid Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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